Cas no 40915-03-5 (16β-Hydroxy Norgestrel)

16β-Hydroxy Norgestrel is a synthetic steroidal progestin derivative, structurally related to norgestrel. It is characterized by the introduction of a hydroxyl group at the 16β position, which influences its metabolic stability and binding affinity to progesterone receptors. This modification may enhance its selectivity and reduce off-target interactions, making it a compound of interest in pharmacological research. Its potential applications include hormonal therapy and contraceptive development, where precise receptor modulation is critical. The compound's defined stereochemistry and purity are essential for reproducible experimental outcomes. Analytical methods such as HPLC and NMR are typically employed to verify its identity and quality. Further studies are required to fully elucidate its biological profile.
16β-Hydroxy Norgestrel structure
16β-Hydroxy Norgestrel structure
Product name:16β-Hydroxy Norgestrel
CAS No:40915-03-5
MF:C21H28O3
MW:328.445226669312
CID:1059910
PubChem ID:21125717

16β-Hydroxy Norgestrel Chemical and Physical Properties

Names and Identifiers

    • 16β-Hydroxy Norgestrel
    • 16beta-Hydroxynorgestrel
    • 654SZS13FH
    • Q27263829
    • 16 Beta-hydroxynorgestrel
    • 16-HYDROXYLEVONORGESTREL, (16.BETA)-
    • 18,19-DINORPREGN-4-EN-20-YN-3-ONE, 13-ETHYL-16,17-DIHYDROXY-, (16.BETA.,17.ALPHA.)-
    • (8R,9S,10R,13S,14S,16S,17R)-13-ethyl-17-ethynyl-16,17-dihydroxy-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
    • UNII-654SZS13FH
    • 16.BETA.-HYDROXYNORGESTREL
    • 13-Ethyl-16beta,17-dihydroxy-18,19-dinor-17alpha-pregn-4-en-20-yn-3-one
    • 40915-03-5
    • (16.beta)-16-hydroxylevonorgestrel
    • 16beta-Hydroxy Norgestrel
    • Inchi: InChI=1S/C21H28O3/c1-3-20-10-9-16-15-8-6-14(22)11-13(15)5-7-17(16)18(20)12-19(23)21(20,24)4-2/h2,11,15-19,23-24H,3,5-10,12H2,1H3/t15-,16+,17+,18-,19-,20-,21-/m0/s1
    • InChI Key: CPLFYDXNDVOJDT-SVMVYQPLSA-N
    • SMILES: CCC12CCC3C(C1CC(C2(C#C)O)O)CCC4=CC(=O)CCC34

Computed Properties

  • Exact Mass: 328.204
  • Monoisotopic Mass: 328.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 641
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.2
  • Boiling Point: 480°C at 760 mmHg
  • Flash Point: 258.2°C
  • Refractive Index: 1.588
  • PSA: 57.53000
  • LogP: 2.85340

16β-Hydroxy Norgestrel Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
H948795-20mg
16β-Hydroxy Norgestrel
40915-03-5
20mg
$ 13323.00 2023-04-15

Additional information on 16β-Hydroxy Norgestrel

Research Brief on 16β-Hydroxy Norgestrel (CAS: 40915-03-5): Recent Advances and Applications

16β-Hydroxy Norgestrel (CAS: 40915-03-5) is a biologically active metabolite of norgestrel, a synthetic progestin widely used in hormonal contraceptives and hormone replacement therapy. Recent studies have shed light on its pharmacokinetics, metabolic pathways, and potential therapeutic applications, making it a compound of significant interest in the field of chemical biology and pharmaceutical sciences. This research brief consolidates the latest findings on 16β-Hydroxy Norgestrel, focusing on its chemical properties, biological activities, and emerging applications.

A 2023 study published in the Journal of Steroid Biochemistry and Molecular Biology investigated the metabolic stability and receptor binding affinity of 16β-Hydroxy Norgestrel. The research demonstrated that this metabolite exhibits a higher binding affinity to progesterone receptors compared to its parent compound, norgestrel, suggesting potential enhanced bioactivity. The study utilized advanced computational modeling and in vitro assays to validate these findings, providing a robust foundation for further clinical investigations.

In addition to its role in contraception, recent research has explored the anti-inflammatory properties of 16β-Hydroxy Norgestrel. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in 2024 highlighted its ability to modulate inflammatory cytokines, particularly TNF-α and IL-6, in murine models. These findings open new avenues for repurposing 16β-Hydroxy Norgestrel in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and endometriosis.

Another significant advancement is the development of novel analytical methods for quantifying 16β-Hydroxy Norgestrel in biological matrices. A 2024 paper in Analytical Chemistry introduced a high-throughput LC-MS/MS technique with improved sensitivity and specificity, enabling more accurate pharmacokinetic profiling. This methodological innovation is critical for future clinical trials and therapeutic monitoring.

Despite these promising developments, challenges remain in optimizing the therapeutic window of 16β-Hydroxy Norgestrel. A recent review in Expert Opinion on Drug Metabolism & Toxicology (2024) emphasized the need for further studies to elucidate its long-term safety profile and potential drug-drug interactions, particularly in polypharmacy scenarios. The review also called for more translational research to bridge the gap between preclinical findings and clinical applications.

In conclusion, 16β-Hydroxy Norgestrel (CAS: 40915-03-5) continues to be a compound of high scientific and therapeutic interest. Its unique pharmacological profile, combined with recent methodological advancements, positions it as a promising candidate for both contraceptive and non-contraceptive applications. Future research should focus on clinical validation and the exploration of its full therapeutic potential.

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